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Compound of Interest

Compound Name: EW-7195
Cat. No.: B10830266
Get Quote
\ J

EW-7195 is a potent and selective inhibitor of the TGF-3 type | receptor kinase (ALK5), utilized
in research to study its effects on cellular signaling pathways, particularly in the context of
cancer research.[1][2][3][4] Due to its chemical nature and potential biological activity, proper
handling and disposal are crucial to ensure the safety of laboratory personnel and to prevent
environmental contamination. This guide provides a comprehensive overview of the
recommended procedures for the safe disposal of EW-7195.

Key Properties and Hazards of EW-7195

A summary of the essential chemical and safety information for EW-7195 is provided in the
table below. This information is critical for understanding the risks associated with its handling
and for implementing appropriate safety measures.
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Property Value

CAS Number 1352609-28-9[1][5]
Molecular Formula C23H1sNs[1][5]
Molecular Weight 406.44 g/mol [1][5]
Appearance Crystalline solid
Solubility Soluble in DMSO[1]

Harmful if swallowed.[5] Very toxic to aquatic life
Hazard Statements ) ]
with long lasting effects.[5]

Wash skin thoroughly after handling. Do not eat,
Precautionary Statements drink or smoke when using this product. Avoid

release to the environment. Collect spillage.[5]

Step-by-Step Disposal Procedures for EW-7195

The following procedures are based on general principles of laboratory chemical waste
management and the specific hazard information available for EW-7195. Adherence to your
institution's specific Environmental Health and Safety (EHS) guidelines is mandatory.

1. Personal Protective Equipment (PPE):

o Before handling EW-7195 for disposal, ensure you are wearing appropriate PPE, including:
o Safety goggles
o Chemical-resistant gloves (e.g., nitrile)
o Alab coat

2. Waste Segregation:

o Solid Waste:

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7341485/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7341485/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7341485/
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7341485/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7341485/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7341485/
https://www.benchchem.com/product/b10830266/docs?utm_src=pdf-body#proper-disposal-of-ew-7195-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b10830266/docs?utm_src=pdf-body#proper-disposal-of-ew-7195-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b10830266/docs?utm_src=pdf-body#proper-disposal-of-ew-7195-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830266?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Collect any solid EW-7195, such as unused powder or contaminated consumables (e.g.,
weighing paper, pipette tips), in a dedicated, sealable, and clearly labeled hazardous
waste container.

o Do not mix with other types of waste unless specifically permitted by your institution's EHS
office.

e Liquid Waste:

o Collect solutions containing EW-7195 in a separate, leak-proof, and clearly labeled
hazardous waste container.

o The container must be compatible with the solvent used (e.g., a high-density polyethylene
container for DMSO solutions).

o Never dispose of liquid waste containing EW-7195 down the drain.[5]
3. Waste Container Labeling:
» All waste containers must be clearly labeled with the following information:

The words "Hazardous Waste"

o

The full chemical name: "EW-7195"

[¢]

[¢]

The concentration of EW-7195 and the solvent used (for liquid waste)

[e]

The primary hazard(s): "Toxic," "Aquatic Hazard"

The date the waste was first added to the container.

o

[¢]

Your name, laboratory, and contact information.
4. Storage of Waste:

o Store the sealed hazardous waste containers in a designated, secure area within the
laboratory, away from incompatible materials.

e Ensure the storage area is well-ventilated.
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5. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's EHS department or a
licensed hazardous waste disposal contractor.

Follow all institutional procedures for waste pickup requests.

The waste will be transported to an approved waste disposal plant for proper treatment and
disposal in accordance with local, state, and federal regulations.[5]

Experimental Workflow for Disposal

The following diagram illustrates the logical flow of the disposal process for EW-7195 waste
generated in a laboratory setting.
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EW-7195 Waste Disposal Workflow

By adhering to these procedures, researchers can ensure the safe and environmentally
responsible disposal of EW-7195, fostering a culture of safety and compliance within the
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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